Cas no 74014-51-0 (ROKITAMYCIN)
ROKITAMYCIN structure
Product Name:ROKITAMYCIN
CAS No:74014-51-0
MF:C42H69NO15
MW:827.994974851608
CID:565599
PubChem ID:5282211
Update Time:2025-04-19
ROKITAMYCIN Chemical and Physical Properties
Names and Identifiers
-
- ROKITAMYCIN
- 3''-Propionylleucomycin A5
- Leucomycin V, 4B-butanoate 3B-propanoate (9CI)
- Ricamycin
- TMS 19Q
- Leummycin V 4B-bu-tanoate 3 B-propanoate
- M-19-Q
- Rikamycin
- Leucomycin V,4B-butanoate 3B-propanoate
- 3''-O-propionyl leucomycin A5
- Rokital
- T'urimyein H4
- ZPT03UEM0E
- ROKITAMYCIN [MART.]
- Rokitamycinum [Latin]
- BRN 5220127
- Rokitamicina [Spanish]
- [(2S,3S,4R,6S)-6-[(2R,3S,4R,5R,6S)-6-[[(4R,5S,6S,7R,9R,10R,11E,13E,16R)-4,10-dihydroxy-5-methoxy-9,16-dimethyl-2-oxo-7-(2-oxoethyl)-1-oxacyclohexadeca-11,13-dien-6-yl]oxy]-4-(dimethylamino)-5-hydroxy-2-methyloxan-3-yl]oxy-2,4-dimethyl-4-propanoyloxyoxan-3-yl] butanoate
- NS00011664
- UNII-ZPT03UEM0E
- Rokitamycin [INN:JAN]
- CHEMBL1908350
- GTPL12879
- Rokitamycinum
- 3''-O-propionylleucomycin A5
- CHEBI:32103
- ROKITAMYCIN [WHO-DD]
- [(2S,3S,4R,6S)-6-[(2R,3S,4R,5R,6S)-6-[[(4R,5S,6S,7R,9R,10R,11E,13E,16R)-4,10-dihydroxy-5-methoxy-9,16-dimethyl-2-oxo-7-(2-oxoethyl)-1-oxacyclohexadeca-11,13-dien-6-yl]oxy]-4-dimethylamino-5-hydroxy-2-methyloxan-3-yl]oxy-2,4-dimethyl-4-propanoyloxyoxan-3-yl] butanoate
- Rokitamycine [French]
- Rokitamycin, Antibiotic for Culture Media Use Only
- Rokicid
- ROKITAMYCIN [INN]
- DB13409
- DTXSID6023521
- Ricamycin (TN)
- ROKITAMYCIN [JAN]
- Leucomycin V, 4(sup B)-butanoate 3(Sup B)-propanoate
- AKOS016010142
- Propionylleucomycin
- CCRIS 5267
- Rokitamycine
- Rokitamycin (JAN/INN)
- ((4R,5S,6S,7R,9R,10R,11E,13E,16R)-7-(Formylmethyl)-4,10-dihydroxy-5-methoxy-9,16-dimethyl-2-oxooxacyclohexadeca-11,13-dien-6-yl)-3,6-dideoxy-4-O-(2,6-dideoxy-3-C-methyl-alpha-L-ribo-hexopyranosyl)-3-(dimethylamino)-beta-D-glucopyranoside 4'-butyrate 3'-propionate
- D01897
- Q3940221
- TMS-19Q
- 74014-51-0
- ((4R,5S,6S,7R,9R,10R,11E,13E,16R)-7-(Formylmethyl)-4,10-dihydroxy-5-methoxy-9,16-dimethyl-2-oxooxacyclohexadeca-11,13-dien-6-yl)-3,6-dideoxy-4-O-(2,6-dideoxy-3-C-methyl-alpha-L-ribo-hexopyranosyl)-3-(dimethylamino)-beta-D-glucopyranoside 4''-butyrate 3''-propionate
- Rokitamicina
- TMS-19-Q
- TMS-19-Q DS 200
- R-6900
- ROKITAMYCIN [MI]
- SCHEMBL136367
- Leucomycin V, 4B-butanoate 3B-propanoate
- GLXC-08165
- VYWWNRMSAPEJLS-MDWYKHENSA-N
-
- MDL: MFCD00941397
- Inchi: 1S/C42H69NO15/c1-11-16-32(48)55-40-27(6)53-34(23-42(40,7)58-31(47)12-2)56-37-26(5)54-41(36(50)35(37)43(8)9)57-38-28(19-20-44)21-24(3)29(45)18-15-13-14-17-25(4)52-33(49)22-30(46)39(38)51-10/h13-15,18,20,24-30,34-41,45-46,50H,11-12,16-17,19,21-23H2,1-10H3/b14-13+,18-15+/t24-,25-,26-,27+,28+,29+,30-,34+,35-,36-,37-,38+,39+,40+,41+,42-/m1/s1
- InChI Key: VYWWNRMSAPEJLS-MDWYKHENSA-N
- SMILES: O([C@H]1C[C@](C)([C@H]([C@H](C)O1)OC(CCC)=O)OC(CC)=O)[C@@H]1[C@@H](C)O[C@H]([C@@H]([C@H]1N(C)C)O)O[C@@H]1[C@H]([C@@H](CC(=O)O[C@H](C)CC=CC=C[C@@H]([C@H](C)C[C@@H]1CC=O)O)O)OC |t:44,46|
Computed Properties
- Exact Mass: 827.46700
- Monoisotopic Mass: 827.467
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 58
- Rotatable Bond Count: 15
- Complexity: 1380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 16
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 206A^2
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 3
Experimental Properties
- Color/Form: White to yellowish powder, odorless and bitter
- Density: 1.21
- Melting Point: 116°
- Boiling Point: 879.3 °C at 760 mmHg
- Flash Point: 485.6 °C
- Refractive Index: 1.535
- PSA: 206.05000
- LogP: 3.15750
- Specific Rotation: D20 -71° (c = 1.0 in chloroform)
ROKITAMYCIN Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Inert atmosphere,Store in freezer, under -20°C
ROKITAMYCIN Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM182144-1g |
Ricamycin |
74014-51-0 | 1 | 1g |
$1866 | 2021-08-05 | |
| Chemenu | CM182144-1g |
Ricamycin |
74014-51-0 | 95%+ | 1g |
$1866 | 2022-06-10 | |
| A2B Chem LLC | AH13994-1g |
Ricamycin |
74014-51-0 | 1g |
$3395.00 | 2024-04-19 |
ROKITAMYCIN Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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